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Proposed Mechanism of Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Teslexivir

CAS No.: 1075798-37-6

Cat. No.: S544986

The following diagram illustrates the reported mechanism by which Teslexivir inhibits HPV replication,

based on the gathered data.
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Laboratory Handling and Formulation Guide

For researchers who may work with the existing compound, here is a guide based on the supplier's data.

Storage and Handling

e Storage Conditions: Store the powder at -20°C for long-term stability (3 years) or at 4°C for shorter
periods (2 years). Store solutions at -80°C (6 months) or -20°C (1 month). Always keep the product in
a sealed environment protected from moisture [1].

o Safety: The product is designated for research use only and is not for human use [1].

Sample Formulation Preparation

The supplier provides several suggested formulations for in vivo studies. Below are two examples for

injection [1]:

Formulation Composition Preparation Example (2.5 mg/mL)

Injection 1 DMSO : Tween 80 : Saline=10:5: 100 pL DMSO stock + 50 pL Tween 80 + 850 uL
85 Saline

Injection 2 DMSO : PEG300 : Tween 80 : Saline 100 yL DMSO stock + 400 pL PEG300 + 50 L
=10:40:5:45 Tween 80 + 450 uL Saline

For oral administration, one common method is to suspend the compound in a 0.5% carboxymethylcellulose

sodium (CMC Na) solution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.invivochem.com/teslexivir-hydrochloride.html
https://www.invivochem.com/teslexivir-hydrochloride.html
https://www.invivochem.com/teslexivir-hydrochloride.html
https://www.invivochem.com/teslexivir-hydrochloride.html
https://www.smolecule.com/products/s544986?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s544986?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

1. HCI | CAS#: 1075281-70-7 | antiviral agent | InvivoChem Teslexivir [invivochem.com]

To cite this document: Smolecule. [Proposed Mechanism of Action]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b544986#teslexivir-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3

Tech Support


https://www.invivochem.com/teslexivir-hydrochloride.html
https://www.smolecule.com/products/b544986#teslexivir-laboratory-use
https://www.smolecule.com/products/b544986#teslexivir-laboratory-use
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544986?utm_src=pdf-bulk
https://www.smolecule.com/products/s544986?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

